2-(5-Acetyl-2-isopropoxy-benzyl)-malonamide

• IUPAC Name: 2-[(5-acetyl-2-propan-2-yloxyphenyl)methyl]propanediamide
• InChI: InChI=1S/C15H20N2O4/c1-8(2)21-13-5-4-10(9(3)18)6-11(13)7-12(14(16)19)15(17)20/h4-6,8,12H,7H2,1-3H3,(H2,16,19)(H2,17,20)
• InChI Key: FESKRDRAGPEXPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C=C(C=C1)C(=O)C)CC(C(=O)N)C(=O)N
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

2-(5-Acetyl-2-isopropoxy-benzyl)-malonamide is a useful research compound. Its molecular formula is C15H20N2O4 and its molecular weight is 292.33 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(5-acetyl-2-isopropoxybenzyl)malonamide is 292.14230712 g/mol and the complexity rating of the compound is 395. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Carbonic Anhydrase Inhibitors

Compounds similar to "2-(5-acetyl-2-isopropoxybenzyl)malonamide" have been studied for their inhibitory effects on carbonic anhydrase (CA) isozymes, which play significant roles in physiological processes such as respiration, acid-base balance, and carbon dioxide transport. For example, certain sulfonamide and aminobenzolamide derivatives have shown potent inhibition of tumor-associated CA IX, suggesting their potential application as antitumor agents due to their selectivity and inhibition efficacy (Ilies et al., 2003).

Radical Scavenging and Antioxidant Properties

Malonic acid diamide analogues have been evaluated for their radical scavenging activities and antioxidant properties, comparing favorably with standard antioxidants. This suggests their potential in mitigating oxidative stress-related diseases and conditions (Patil et al., 2015).

Selective Enzyme Inhibition for Therapeutic Applications

The selective inhibition of mitochondrial carbonic anhydrase isozyme V with aromatic and heterocyclic sulfonamides has been reported, indicating potential novel pharmacological applications, including the treatment or prevention of obesity by inhibiting CA-mediated lipogenetic processes (Vullo et al., 2004).

Water-Soluble Protein Reagents

Compounds structurally related to "2-(5-acetyl-2-isopropoxybenzyl)malonamide" have been explored as water-soluble reagents for selectively modifying proteins, indicating their potential utility in biochemical research and protein engineering (Horton & Tucker, 1970).